Cas no 1270830-88-0 (4-Bromobenzyl-(2,5-dimethylphenyl)ether)

• Product Name: 4-Bromobenzyl-(2,5-dimethylphenyl)ether
• CAS No: 1270830-88-0
• MF: C₁₅H₁₅BrO
• MW: 291.183003664017
• MDL: MFCD07782536
• CID: 5187934
• Update Time: 2026-03-05

4-Bromobenzyl-(2,5-dimethylphenyl)ether Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzyl-(2,5-dimethylphenyl)ether
• 2-((4-Bromobenzyl)oxy)-1,4-dimethylbenzene
• 2-[(4-bromophenyl)methoxy]-1,4-dimethylbenzene

• MDL： MFCD07782536
• Inchi： 1S/C15H15BrO/c1-11-3-4-12(2)15(9-11)17-10-13-5-7-14(16)8-6-13/h3-9H,10H2,1-2H3
• InChI Key： QEFDXKMQWDBBRD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC1C=C(C)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2

Additional information on 4-Bromobenzyl-(2,5-dimethylphenyl)ether

Introduction to 4-Bromobenzyl-(2,5-dimethylphenyl)ether (CAS No. 1270830-88-0)

4-Bromobenzyl-(2,5-dimethylphenyl)ether, identified by the Chemical Abstracts Service Number (CAS No.) 1270830-88-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aryl ethers, characterized by its brominated benzyl moiety linked to a dimethylphenyl group through an oxygen atom. The structural features of this molecule make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The bromobenzyl part of the molecule serves as a crucial handle for further functionalization, enabling chemists to introduce diverse substituents and explore new chemical spaces. In contrast, the (2,5-dimethylphenyl) group contributes to steric and electronic properties that can modulate the biological activity of the compound. Such structural motifs are frequently employed in drug design due to their ability to interact with biological targets in a predictable manner.

In recent years, there has been a surge in research focused on developing small-molecule modulators for neurological disorders. The unique combination of aromatic rings and halogen substituents in 4-Bromobenzyl-(2,5-dimethylphenyl)ether positions it as a promising candidate for investigating potential therapeutic applications. Specifically, studies have explored its interactions with G-protein coupled receptors (GPCRs), which are integral membrane proteins involved in signal transduction pathways critical for neuronal function.

One of the most compelling aspects of this compound is its potential as a scaffold for kinase inhibition. Kinases are enzymes that play pivotal roles in cell signaling, and dysregulation of their activity is implicated in numerous diseases, including cancer and neurodegenerative disorders. The bromine atom in the bromobenzyl group provides a site for covalent bond formation, which can be exploited to develop highly specific kinase inhibitors. Preliminary computational studies suggest that 4-Bromobenzyl-(2,5-dimethylphenyl)ether may interact with the ATP-binding pocket of certain kinases, offering a basis for further optimization.

Moreover, the (2,5-dimethylphenyl) moiety introduces rigidity to the molecular structure, which can enhance binding affinity and selectivity. This feature is particularly valuable in drug discovery, where minimizing off-target effects is paramount. Recent advances in structure-activity relationship (SAR) studies have highlighted the importance of optimizing such aromatic substituents to improve pharmacokinetic profiles.

The synthesis of 4-Bromobenzyl-(2,5-dimethylphenyl)ether involves well-established organic transformations, including nucleophilic substitution reactions and ether formation. The availability of high-quality starting materials has facilitated efficient scale-up procedures suitable for both academic research and industrial applications. Researchers have leveraged modern techniques such as palladium-catalyzed cross-coupling reactions to achieve regioselective functionalization, further expanding the synthetic utility of this compound.

In clinical settings, the potential therapeutic applications of derivatives of 4-Bromobenzyl-(2,5-dimethylphenyl)ether are being actively investigated. For instance, modifications aimed at enhancing solubility or metabolic stability have been explored to improve bioavailability. Additionally, efforts are underway to assess its suitability for use in preclinical models of neurological diseases. Initial findings from cell-based assays indicate that certain analogs exhibit promising effects on neurotransmitter release and receptor modulation.

The role of computational chemistry in optimizing 4-Bromobenzyl-(2,5-dimethylphenyl)ether derivatives cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding modes and affinity with high accuracy. By integrating experimental data with computational insights, scientists can rationally design next-generation compounds with enhanced efficacy and reduced toxicity. This interdisciplinary approach underscores the growing importance of computational methods in modern drug discovery.

As research progresses, the synthetic methodologies for 4-Bromobenzyl-(2,5-dimethylphenyl)ether continue to evolve. New catalytic systems and green chemistry principles are being incorporated to improve sustainability while maintaining high yields and purity standards. These advancements not only benefit academic laboratories but also have implications for large-scale production processes required by pharmaceutical companies.

The broader impact of this compound on medicinal chemistry lies in its ability to serve as a building block for more complex molecules. By providing a structurally diverse platform, 4-Bromobenzyl-(2,5-dimethylphenyl)ether facilitates the exploration of novel therapeutic strategies across multiple disease areas. As our understanding of biological pathways continues to expand, compounds like this will remain indispensable tools in the quest for effective treatments.